Cas no 1805888-84-9 (2-Amino-6-bromo-4-cyano-1H-benzimidazole)

• Product Name: 2-Amino-6-bromo-4-cyano-1H-benzimidazole
• CAS No: 1805888-84-9
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• CID: 4824339
• Update Time: 2025-07-01

2-Amino-6-bromo-4-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-cyano-1H-benzimidazole

• Inchi： 1S/C8H5BrN4/c9-5-1-4(3-10)7-6(2-5)12-8(11)13-7/h1-2H,(H3,11,12,13)
• InChI Key： KBEUBKDLHWJRDT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C2=C(C=1)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5

Additional information on 2-Amino-6-bromo-4-cyano-1H-benzimidazole

Introduction to 2-Amino-6-bromo-4-cyano-1H-benzimidazole (CAS No. 1805888-84-9)

2-Amino-6-bromo-4-cyano-1H-benzimidazole (CAS No. 1805888-84-9) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the benzimidazole class, a well-documented scaffold that has been extensively explored for its pharmacological properties. The presence of multiple functional groups, including an amino group, a bromo substituent, and a cyano group, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural features of 2-amino-6-bromo-4-cyano-1H-benzimidazole contribute to its unique chemical properties and reactivity. The benzimidazole core is known for its stability and ability to form hydrogen bonds, which is crucial for interactions with biological targets. The amino group at the 2-position enhances the compound's nucleophilicity, while the bromo group at the 6-position provides a handle for further functionalization through cross-coupling reactions. Additionally, the cyano group at the 4-position introduces electrophilic character, making it susceptible to nucleophilic attacks and allowing for diverse derivatization strategies.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced biological activity. The pharmacological significance of 2-amino-6-bromo-4-cyano-1H-benzimidazole lies in its potential applications as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated that benzimidazole derivatives exhibit a wide range of biological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-amino-6-bromo-4-cyano-1H-benzimidazole suggests that it may interact with various biological targets, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of 2-amino-6-bromo-4-cyano-1H-benzimidazole is its utility in drug development pipelines. The bromo substituent at the 6-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. These reactions enable the introduction of aryl or amino groups at various positions of the benzimidazole core, leading to novel derivatives with tailored biological properties. Furthermore, the cyano group can be reduced to an amine or converted into other functional groups like carboxylic acids or esters, expanding the synthetic possibilities.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have shown that 2-amino-6-bromo-4-cyano-1H-benzimidazole can interact with several protein targets relevant to human diseases. For instance, it has been suggested that this compound may bind to enzymes involved in cancer cell proliferation and apoptosis. These findings underscore the potential of 2-amino-6-bromo-4-cyano-1H-benzimidazole as a lead compound for further optimization towards therapeutic applications.

The synthesis of 2-amino-6-bromo-4-cyano-1H-benzimidazole involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors such as o-nitroaniline or o-carboxyaniline, various functionalization strategies can be employed to introduce the desired substituents. For example, bromination can be achieved using brominating agents like N-bromosuccinimide (NBS), while cyanation can be performed via nucleophilic substitution or reduction of nitrile precursors. The amino group can be introduced through reductive amination or direct conversion from nitro or cyano groups.

In conclusion, 2-amino-6-bromo-4-cyano-1H-benzimidazole (CAS No. 1805888-84-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like 2-amino-6-bromo-4-cyano-1H-benzimidazole will undoubtedly play a crucial role in developing novel therapeutics for various diseases.